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Compound of Interest

Compound Name: SN50M

Cat. No.: B593320

Introduction

The SN50M peptide is an essential tool for researchers studying the nuclear translocation of
proteins, particularly the transcription factor NF-kB (Nuclear Factor kappa-light-chain-enhancer
of activated B cells). It serves as a negative control for the inhibitor peptide, SN50. The NF-kB
signaling pathway is a cornerstone of cellular responses to stimuli such as stress, cytokines,
and bacterial or viral antigens. Upon activation, NF-kB translocates from the cytoplasm to the
nucleus, where it regulates the expression of genes involved in inflammation, immunity, and
cell survival.

SN50 is a cell-permeable peptide that contains the nuclear localization sequence (NLS) of the
p50 subunit of NF-kB.[1] By competitively inhibiting the interaction of NF-kB with the nuclear
import machinery, SN50 effectively blocks its translocation into the nucleus.[2][3][4] To ensure
that the observed cellular effects are specifically due to the inhibition of NF-kB translocation
and not due to non-specific peptide effects, a control peptide is required.

SN50M is a mutated version of the SN50 peptide where key positively charged amino acids
(lysine and arginine) in the NLS have been replaced with uncharged residues.[1] This
modification renders SN50M incapable of inhibiting NF-kB nuclear import, making it an ideal
inactive control for experiments involving SN50.[1][5] The use of SN50M alongside SN50
allows researchers to validate the specificity of their findings and is a critical component of
rigorous experimental design in studies of NF-kB signaling and in the development of drugs
targeting this pathway.[6][7][8][9]
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Mechanism of Action

The classical NF-kB pathway is initiated by signals that lead to the phosphorylation and
subsequent degradation of the inhibitory IkB proteins. This unmasks the NLS on the NF-kB
heterodimer (typically p50/p65), allowing it to be recognized by the importin a/ff complex for
transport through the nuclear pore complex. The SN50 peptide mimics the p50 NLS and
competitively binds to the importin complex, thereby preventing the nuclear translocation of
active NF-kB. SN50M, lacking the critical charged residues for importin binding, does not
interfere with this process.
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Caption: NF-kB signaling pathway and the inhibitory mechanism of SN50.
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Quantitative Data

The effective concentration of SN50 and SN50M can vary depending on the cell type and
experimental conditions. It is always recommended to perform a dose-response experiment to
determine the optimal concentration for a specific application.

Peptide Cell Type Concentration Application Reference

Inhibition of NF-
PC-3 (Prostate
SN50 40 pg/mL KB nuclear [1]
Cancer) ]
import

PC-3 (Prostate

SN50M 40 pg/mL Negative Control  [1]
Cancer)
HUVECs Inhibition of NF-

SN50 (Endothelial 50 pg/mL KB nuclear [2]
Cells) import
MM.1S, ARP-1 Enhancement of

SN50 (Multiple 2.0 uM CAR T-cell [10]
Myeloma) cytotoxicity

_ Enhancement of
ARD (Multiple
SN50 3.0 uM CAR T-cell [10]

Myeloma
Y ) cytotoxicity

Experimental Protocols
Protocol 1: General Workflow for Studying NF-kB
Translocation

This protocol outlines the general steps for assessing the inhibitory effect of SN50 on NF-kB
translocation using SN50M as a control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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